Cas no 1824441-69-1 (1-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-2-one)

• Product Name: 1-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-2-one
• CAS No: 1824441-69-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5220985
• Update Time: 2026-03-06

1-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyloctahydro-2H-pyrrolo[3,4-b]pyridin-2-one
• 1-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-2-one

• Inchi： 1S/C8H14N2O/c1-10-7-5-9-4-6(7)2-3-8(10)11/h6-7,9H,2-5H2,1H3
• InChI Key： PFFPIFDNDRZKGH-UHFFFAOYSA-N
• SMILES： C12CNCC1CCC(=O)N2C

Additional information on 1-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-2-one

Comprehensive Overview of 1-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-2-one (CAS No. 1824441-69-1): Structure, Applications, and Research Insights

The compound 1-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-2-one (CAS No. 1824441-69-1) is a heterocyclic organic molecule featuring a fused pyrrolidine and piperidine ring system. Its unique bicyclic scaffold has garnered significant attention in pharmaceutical and agrochemical research due to its structural similarity to bioactive alkaloids and its potential as a privileged pharmacophore. The presence of both hydrogen bond acceptors (carbonyl group) and lipophilic domains (methyl group) makes it an attractive building block for drug discovery.

Recent studies highlight the growing demand for saturated nitrogen heterocycles like 1-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-2-one in designing CNS-targeting therapeutics, particularly for neurodegenerative diseases and mood disorders. Its conformational rigidity and blood-brain barrier permeability properties align with current trends in fragment-based drug design (FBDD). Researchers are also exploring its derivatives as allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine.

The synthesis of CAS 1824441-69-1 typically involves intramolecular cyclization strategies, with recent literature emphasizing catalytic asymmetric methods to access enantiopure forms. Green chemistry approaches using biocatalysts or flow chemistry have gained traction, addressing the pharmaceutical industry's focus on sustainable manufacturing. Analytical characterization often combines LC-MS, NMR spectroscopy, and X-ray crystallography to confirm the stereochemical configuration.

Beyond pharmaceuticals, this scaffold shows promise in crop protection agents, with patent filings describing its utility as a biodegradable pesticide precursor. The octahydro-1H-pyrrolo[3,4-b]pyridine core exhibits remarkable metabolic stability, a key consideration in agrochemical design. Computational studies using molecular docking and QSAR models predict favorable interactions with biological targets, making it a frequent subject of in silico screening campaigns.

Regulatory perspectives on 1-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-2-one emphasize its classification as a non-hazardous intermediate under standard handling conditions. Safety data sheets recommend standard laboratory precautions, with no reported ecotoxicity concerns at typical research-scale usage. The compound's low bioaccumulation potential aligns with green chemistry principles, a major focus area for regulatory bodies like the EPA and EMA.

Market analysts note increasing commercial availability of CAS 1824441-69-1 through specialty chemical suppliers, with purity grades ranging from 95% to GC-grade 99.9%. Pricing trends reflect growing adoption in high-throughput screening libraries, while custom isotope-labeled versions (e.g., deuterated analogs) serve advanced pharmacokinetic studies. The compound's scalable synthesis supports its inclusion in drug discovery toolkits worldwide.

Future research directions may explore the chiral pool synthesis of this scaffold or its incorporation into PROTAC molecules (proteolysis-targeting chimeras), an emerging modality in targeted protein degradation. The recent FDA approval of several small-molecule heterocycles has renewed interest in structurally related compounds like 1-methyl-octahydro-1H-pyrrolo[3,4-b]pyridin-2-one as potential clinical candidates.